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Compound of Interest

Compound Name: SB-408124

Cat. No.: B1681496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

SB-408124, a selective orexin 1 receptor (OX1R) antagonist. Adherence to these procedures is

vital to ensure a safe laboratory environment and the integrity of your research.

Compound Identification and Properties
SB-408124 is a non-peptide antagonist of the orexin 1 receptor, with significantly lower affinity

for the orexin 2 receptor.[1][2] It is a valuable tool for investigating the role of the orexin system

in various physiological processes.

Property Value

Molecular Formula C₁₉H₁₈F₂N₄O

Molecular Weight 356.4 g/mol [3]

Appearance A crystalline solid

Purity ≥98%

Solubility
DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 0.5

mg/ml, DMF:PBS (pH 7.2) (1:4): 0.2 mg/ml[3]

Storage Store at -20°C for up to 4 years
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Personal Protective Equipment (PPE) and Safety
Measures
Hazard Statement: Based on available safety data, SB-408124 should be handled as a

potentially hazardous substance. The toxicological properties have not been fully investigated.

A comprehensive risk assessment should be conducted before handling this compound. The

following personal protective equipment is mandatory:

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles of the

compound.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or if there is a

risk of aerosolization.

Minimizes inhalation of the

compound.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of SB-408124 from receipt to

disposal.

3.1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Verify that the product name and quantity match the order.
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Store the compound in a tightly sealed container at -20°C in a designated and labeled area.

3.2. Preparation of Stock Solutions:

All manipulations should be performed in a chemical fume hood or a designated containment

area.

To prepare a stock solution, allow the vial to warm to room temperature before opening to

prevent condensation.

Use appropriate solvents as indicated in the table above (e.g., DMSO for a 20 mg/ml stock

solution).[3]

Slowly add the solvent to the vial containing the solid compound.

Cap the vial and vortex or sonicate as needed to ensure complete dissolution.

3.3. Use in Experiments:

When diluting the stock solution for experimental use, perform the dilution in a fume hood.

Clearly label all tubes and vials containing SB-408124 with the compound name,

concentration, and date.

Avoid direct contact with the skin, eyes, and clothing. In case of contact, follow the first aid

measures outlined below.

Emergency Procedures
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Situation First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with SB-408124 must be treated as hazardous chemical

waste.

5.1. Waste Segregation and Collection:

Collect all disposable materials that have come into contact with SB-408124 (e.g., pipette

tips, tubes, gloves) in a designated, labeled hazardous waste container.

Liquid waste containing SB-408124 should be collected in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.

5.2. Decontamination:

Decontaminate all non-disposable glassware and equipment that has been in contact with

SB-408124. A suitable method is to rinse with an appropriate solvent (e.g., ethanol or

acetone), followed by a thorough wash with soap and water. Collect the initial solvent rinse

as hazardous waste.
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5.3. Final Disposal:

Dispose of all hazardous waste containing SB-408124 through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1681496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for SB-408124
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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